Cas no 2091530-52-6 (6-Chloro-2-fluoro-3-(methylthio)pyridine)

• Product Name: 6-Chloro-2-fluoro-3-(methylthio)pyridine
• CAS No: 2091530-52-6
• MF: C₆H₅ClFNS
• MW: 177.627002477646
• CID: 5076530
• Update Time: 2023-08-25

6-Chloro-2-fluoro-3-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-(methylthio)pyridine

• Inchi： 1S/C6H5ClFNS/c1-10-4-2-3-5(7)9-6(4)8/h2-3H,1H3
• InChI Key： IUPKSIFHCYNVPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.8
• Topological Polar Surface Area: 38.2